Cas no 101128-42-1 (Benzeneacetic acid, a-oxo-, 2,2-dimethylpropyl ester)

• Product Name: Benzeneacetic acid, a-oxo-, 2,2-dimethylpropyl ester
• CAS No: 101128-42-1
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 138034
• PubChem ID: 13975015
• Update Time: 2025-04-19

Benzeneacetic acid, a-oxo-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-oxo-, 2,2-dimethylpropyl ester
• 2,2-dimethylpropyl 2-oxo-2-phenylacetate
• NEOPENTYLPHENYLGLYOXYLATE
• 2,2-Dimethylpropylphenylglyoxylate
• OXOPHENYL ACETIC ACID 2,2-DIMETHYLPROPYL ESTER
• 101128-42-1
• DTXSID70553573
• neopentyl 2-oxo-2-phenylacetate
• Benzeneacetic acid,a-oxo-,2,2-dimethylpropyl ester
• 2,2-Dimethylpropyl oxo(phenyl)acetate
• AKOS015910494

• Inchi： 1S/C13H16O3/c1-13(2,3)9-16-12(15)11(14)10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
• InChI Key： UQZYEQXZUOGYDU-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)=O)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.45860